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Compound of Interest

Compound Name: BIM-23190 hydrochloride

Cat. No.: B8144700 Get Quote

An In-depth Technical Guide to BIM-23190
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
BIM-23190 hydrochloride is a synthetic somatostatin analog that exhibits high binding affinity

and selectivity for somatostatin receptor subtypes 2 (SSTR2) and 5 (SSTR5).[1][2][3][4] As a

member of the somatostatin family, it mimics the natural hormone's ability to regulate various

physiological processes, including hormone secretion and cell proliferation. This technical

guide provides a comprehensive overview of the chemical structure, biological activity, and

associated experimental protocols for BIM-23190 hydrochloride, tailored for professionals in

the field of drug development and biomedical research.

Chemical Structure and Properties
BIM-23190 hydrochloride is a cyclic peptide with a complex molecular structure. Its

systematic name is {4-(2-Hydroxyethyl)-1-piperazinylacetyl}-{D-Phe}-Cys-Tyr-{D-Trp}-Lys-Abu-

Cys-Thr-NH2, with a disulfide bridge between the two cysteine residues.[2]

Below is a diagrammatic representation of the chemical structure of BIM-23190.
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BIM-23190 Peptide Backbone

 {4-(2-Hydroxyethyl)-1-piperazinylacetyl} D-Phe-CO-NH- Cys-CO-NH- Tyr-CO-NH- D-Trp-CO-NH- Lys-CO-NH- Abu-CO-NH- Cys-CO-NH- Thr-NH2-CO-NH-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

BIM-23190

SSTR2

binds

SSTR5

binds

Gi/o

activates

PTP

activates

p27Kip1

upregulates

activates

Adenylyl
Cyclase

inhibits

L-type Ca2+
Channel

modulates

cAMP

inhibition of
conversion

Hormone Secretion

inhibition of
Ca2+ influx

ATP

inhibition

p-ERK1/2

dephosphorylates

Cell Proliferation

inhibition inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Proliferation Assay In Vivo Anti-Tumor Study

Seed cells in
96-well plate

Treat with BIM-23190
(various concentrations)

Incubate for
48-96 hours

Add MTS/CCK-8
reagent

Measure
absorbance

Calculate IC50

Implant tumor cells
in nude mice

Tumor growth to
palpable size

Randomize mice and
start treatment

(BIM-23190 or vehicle)

Monitor tumor volume
and body weight

Euthanize and
explant tumors

Analyze tumor weight
and biomarkers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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